Ytterbium(III)fluoride
Overview
Description
Synthesis Analysis
Ytterbium(III) fluoride can be synthesized through various methods. One approach involves high-pressure synthesis, where ytterbium fluoride borates are created under high-pressure and high-temperature conditions, leading to compounds with distinct crystal structures and compositions (Haberer & Huppertz, 2009). Another method is the fluorolytic sol-gel synthesis, which produces ytterbium fluoride nanoparticles. This process involves a precursor solution from which a new Yb(III) complex can be isolated and characterized (Schmidt, Dimitrov, & Kemnitz, 2014).
Molecular Structure Analysis
The molecular structure of ytterbium fluoride compounds can vary based on the synthesis method and conditions. For example, Yb5(BO3)2F9 crystallizes in a monoclinic structure and is characterized by different ytterbium cations coordinated by fluoride and oxygen anions (Haberer & Huppertz, 2009). The structural analysis of ytterbium fluoride nanoparticles synthesized through the fluorolytic sol-gel method provides insights into their size, aging behavior, and crystal structure (Schmidt, Dimitrov, & Kemnitz, 2014).
Chemical Reactions and Properties
Ytterbium fluoride engages in various chemical reactions, including vaporization and sublimation reactions in the ytterbium-fluorine system. These reactions help determine the vapor pressures and thermodynamic properties of ytterbium fluoride compounds under different conditions (Biefeld & Eick, 1975). Additionally, ytterbium fluoride acts as a catalyst in certain chemical processes, such as the synthesis of benzodiazepine derivatives (Yi & Cai, 2007).
Scientific Research Applications
Nanoparticle Synthesis : Ytterbium fluoride nanoparticles have been synthesized using a fluorolytic sol-gel route, producing particles around 5 nm in size. These nanoparticles were characterized for their structure and sol aging behavior (Schmidt, Dimitrov, & Kemnitz, 2014).
Sensor Development : A novel ytterbium(III) sensor using N-(2-pyridyl)-N′-(2-methoxyphenyl)-thiourea as a carrier in a PVC matrix has been developed. This sensor shows a Nernstian response to Yb(III) ions and can detect fluoride in mouthwash formulations (Ganjali et al., 2005).
Upconversion Properties : Various ytterbium fluoride compounds have been synthesized, exhibiting diverse crystal phases and morphologies. These compounds show potential for upconversion photoluminescence, useful in various applications (Li et al., 2008).
Temperature Sensing : Ytterbium and erbium co-doped heavy-metal fluoride glass has been used to develop an optical-fiber temperature sensor. This sensor utilizes upconversion-excited fluorescence for temperature measurement (Berthou & Jörgensen, 1990).
Material Synthesis : Yb5(BO3)2F9, a ytterbium fluoride borate, was synthesized under high-pressure/high-temperature conditions. This compound could have potential applications in materials science due to its unique structure (Haberer & Huppertz, 2009).
Organic Electronics : Ytterbium and ytterbium/cesium fluoride's impact on the chemistry of poly(9,9-dioctylfluorene-co-benzothiadiazole) was studied, providing insights relevant for organic light-emitting diodes (OLEDs) (Fung et al., 2003).
Thermodynamic and Kinetic Studies : Research on the ytterbium-fluorine system has contributed to understanding vaporization reactions, essential for materials science and engineering applications (Biefeld & Eick, 1975).
Laser Technology : Ytterbium-doped calcium fluoride (Yb:CaF2) has been explored for its potential in waveguide laser geometry, combining thermo-mechanical properties with broad gain spectra (Loiko et al., 2019).
Fluorine Analysis : Techniques like pyrohydrolysis have been applied for determining fluorine in ytterbium fluorides, crucial for analytical chemistry (Banks, Burke, & O'Laughlin, 1958).
Safety And Hazards
Future Directions
properties
IUPAC Name |
ytterbium(3+);trifluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3FH.Yb/h3*1H;/q;;;+3/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XASAPYQVQBKMIN-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[F-].[F-].[F-].[Yb+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
F3Yb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ytterbium(III)fluoride | |
CAS RN |
13760-80-0 |
Source
|
| Record name | Ytterbium fluoride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13760-80-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Citations
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